![molecular formula C12H18F3NO4 B2931801 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-[1-(trifluoromethyl)cyclobutyl]acetic acid CAS No. 2260931-32-4](/img/structure/B2931801.png)
2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-[1-(trifluoromethyl)cyclobutyl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-[1-(trifluoromethyl)cyclobutyl]acetic acid is a useful research compound. Its molecular formula is C12H18F3NO4 and its molecular weight is 297.274. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Iminofuran Chemistry
Research into iminofuran chemistry revealed intramolecular cyclization processes involving derivatives of amino-acetic acids, showcasing potential pathways for creating complex organic structures. This area of study is indicative of the types of chemical reactions and products that might be related to the synthesis and application of the compound (Tyuneva et al., 2011).
Antioxidant and Enzyme Inhibition Studies
The synthesis and characterization of novel amino acid-bearing Schiff base ligands and their metal complexes, including studies on antioxidant properties and enzyme inhibition (specifically xanthine oxidase), highlight the biological relevance of structurally complex compounds. This suggests potential applications of the given compound in medicinal chemistry and pharmacology (Ikram et al., 2015).
Solid Phase Peptide Synthesis
Advancements in solid-phase peptide synthesis, including the incorporation of azides and alkynes to form triazoles, are pertinent to the discussion of the compound's applications. These methodologies enable the creation of diverse peptide-based structures, possibly implicating the compound in related synthetic routes (Tornøe et al., 2002).
Antimicrobial Studies
The synthesis of new compounds and their evaluation for antimicrobial activity, as seen in studies of methyl 4-oxobut-2-enoates and their silver salts, demonstrates the potential for the compound to contribute to the development of new antimicrobial agents (Gein et al., 2020).
Catalysis and Chemical Transformations
Research into catalytic processes, such as the ketonization of carboxylic acids, provides insights into the potential role of the compound in catalytic reactions, particularly in the synthesis of industrially relevant chemicals (Ignatchenko et al., 2015).
properties
IUPAC Name |
2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-[1-(trifluoromethyl)cyclobutyl]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18F3NO4/c1-10(2,3)20-9(19)16-7(8(17)18)11(5-4-6-11)12(13,14)15/h7H,4-6H2,1-3H3,(H,16,19)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJLYFHJGFIMHEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(C(=O)O)C1(CCC1)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18F3NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.